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Compound of Interest

Compound Name: Z-Asp(OtBu)-OH

Cat. No.: B554421

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, stability, and handling of
N-a-Carbobenzyloxy-L-aspartic acid 3-tert-butyl ester, commonly known as Z-Asp(OtBu)-OH.
This amino acid derivative is a critical building block in peptide synthesis, particularly in
solution-phase methodologies. Understanding its characteristics is paramount for its effective
and safe use in research and drug development.

Core Chemical Properties

Z-Asp(OtBu)-OH is a white to off-white solid, typically in powder or crystal form.[1] Itis a
derivative of L-aspartic acid with the alpha-amino group protected by a benzyloxycarbonyl (Z)
group and the side-chain carboxyl group protected by a tert-butyl (OtBu) ester.[2]
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Property Value Reference(s)

N-Cbz-L-aspartic acid 4-tert-
Synonyms butyl ester, Z-L-Aspartic acid 4-  [1]

tert-butyl ester

CAS Number 5545-52-8 [1][3]

Molecular Formula C16H21NO6 [3]

Molecular Weight 323.34 g/mol [11[3114]
Solid, white to off-white powder

Appearance [11[3]
or crystals

Purity >98.0% (TLC) [1]

Soluble in DMSO (200 mg/mL
with sonication), Chloroform,
Solubility Dichloromethane, Ethyl [31[5]
Acetate, Acetone. Slightly
soluble in water.

_ CC(C)(C)OC(=0)C--INVALID-
SMILES String LINK--C(0)=0 [1]

HLSLRFBLVZUVIE-
InChl Key [1]
LBPRGKRZSA-N

A hydrated form, Z-Asp(OtBu)-OH-H20, is also available with the CAS number 229957-50-0
and a molecular weight of 341.36 g/mol .[6][7][8]

Stability and Storage

Proper storage is crucial to maintain the integrity of Z-Asp(OtBu)-OH. The compound is stable
under recommended storage conditions.[6]
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Condition Recommendation Reference(s)

3 years at -20°C, 2 years at
Powder Storage 4°C. Do not store above 5°C [31[6]
(41°F).

6 months at -80°C, 1 month at
In Solvent -20°C. Aliquot to avoid [3]
repeated freeze-thaw cycles.

Room temperature in the
Shipping continental US; may vary [3]

elsewhere.

- ] Heat, sources of ignition, and
Conditions to Avoid o [6]
strong oxidizing reagents.

- Oxides of carbon (CO, CO2)
Hazardous Decomposition ) [6]
and nitrogen (NO, NO2, ...).

Application in Peptide Synthesis

Z-Asp(OtBu)-OH is primarily utilized in solution-phase peptide synthesis.[1][9] The protecting
groups on the amino acid serve distinct and critical functions:

o Z (Benzyloxycarbonyl) Group: This N-terminal protecting group is stable to the acidic
conditions used to remove the OtBu group and the basic conditions used for Fmoc group
removal. It is typically cleaved via catalytic hydrogenation.[9] This provides an orthogonal
deprotection strategy compared to acid-labile Boc and base-labile Fmoc protecting groups.

[9]

o OtBu (tert-Butyl) Group: This side-chain protection prevents the carboxyl group of aspartic
acid from participating in unwanted side reactions during peptide coupling. A significant side
reaction it helps to mitigate is the formation of aspartimide, which can lead to impurities such
as a- and B-peptides and racemized products.[9] The OtBu group is readily removed with
mild acids.[2]
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The choice of Z-Asp(OtBu)-OH is a key decision in designing a peptide synthesis strategy,
particularly when orthogonality in deprotection steps is required. While effective, its application
is more common in solution-phase synthesis, with alternatives like Fmoc-Asp(OtBu)-OH being
more prevalent in modern solid-phase peptide synthesis (SPPS).[2][9]

Orthogonal Deprotection Strategy

(Z-Asp(OtBu)-OH) (Growing Peptide Chair)

Peptide Coupling

After coupling During final cleavage

Z-Group Removal OtBu-Group Removal
(Catalytic Hydrogenation) (Mild Acid)

Deprotected Asp Residue
in Peptide

Click to download full resolution via product page
Deprotection of Z-Asp(OtBu)-OH.

Experimental Protocols

While specific, detailed experimental protocols are proprietary to individual research labs, a
general workflow for the use of Z-Asp(OtBu)-OH in a peptide coupling reaction can be

outlined.

General Workflow for Solution-Phase Peptide Coupling
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Solution-Phase Coupling Workflow
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Workflow for peptide coupling.
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Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling Z-
Asp(OtBu)-OH.

Precaution Type Recommendation Reference(s)

Eyeshields, gloves, and a dust
Personal Protective Equipment  mask (type N95 or equivalent).
(PPE) A full suit and boots are

recommended for large spills.

[1](6]

Use in a well-ventilated area,
_ . preferably with local exhaust
Engineering Controls o ) [6]
ventilation or in a process

enclosure.

Keep away from heat and
) ignition sources. Do not
Handling [6]
breathe dust. Wash hands

after handling.

For small spills, use
appropriate tools to place the

Spill Response material in a waste disposal [6]
container. For large spills, use

a shovel for containment.

May cause skin and serious
eye irritation. May also cause

Health Hazards respiratory tract irritation if [41[6]
inhaled. May be harmful if

swallowed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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